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4-methyl-4-azacholestane 4-methyl-4-azacholestane
Brand Name: Vulcanchem
CAS No.: 1867-76-1
VCID: VC0160534
InChI: InChI=1S/C27H49N/c1-19(2)9-7-10-20(3)24-15-18-27(5)23-14-17-26(4)16-8-11-22(26)21(23)12-13-25(27)28(24)6/h19-25H,7-18H2,1-6H3/t20-,21+,22+,23+,24?,25-,26-,27-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2(C3CCC4(CCCC4C3CCC2N1C)C)C
Molecular Formula: C27H49N
Molecular Weight: 387.7 g/mol

4-methyl-4-azacholestane

CAS No.: 1867-76-1

Main Products

VCID: VC0160534

Molecular Formula: C27H49N

Molecular Weight: 387.7 g/mol

4-methyl-4-azacholestane - 1867-76-1

CAS No. 1867-76-1
Product Name 4-methyl-4-azacholestane
Molecular Formula C27H49N
Molecular Weight 387.7 g/mol
IUPAC Name (3aS,3bS,5aR,9aR,9bS,11aR)-6,9a,11a-trimethyl-7-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,3b,4,5,5a,7,8,9,9b,10,11-tetradecahydroindeno[5,4-f]quinoline
Standard InChI InChI=1S/C27H49N/c1-19(2)9-7-10-20(3)24-15-18-27(5)23-14-17-26(4)16-8-11-22(26)21(23)12-13-25(27)28(24)6/h19-25H,7-18H2,1-6H3/t20-,21+,22+,23+,24?,25-,26-,27-/m1/s1
Standard InChIKey ZBHJPJSJUPTGSI-DLIDQQGSSA-N
Isomeric SMILES C[C@H](CCCC(C)C)C1CC[C@@]2([C@H]3CC[C@]4(CCC[C@H]4[C@@H]3CC[C@H]2N1C)C)C
SMILES CC(C)CCCC(C)C1CCC2(C3CCC4(CCCC4C3CCC2N1C)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2(C3CCC4(CCCC4C3CCC2N1C)C)C
Synonyms 4-methyl-4-aza-5 alpha-cholestane
4-methyl-4-azacholestane
PubChem Compound 193335
Last Modified Nov 11 2021
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